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Compound of Interest

2-(1-Methyl-1H-pyrazol-4-
Compound Name:
YL )acetonitrile

Cat. No.: B1388404

An In-Depth Technical Guide to the Safe Handling of 2-(1-Methyl-1H-pyrazol-4-
YL)acetonitrile

Introduction

2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile is a heterocyclic building block of significant interest
to researchers in medicinal chemistry and drug development. Its structure, featuring a pyrazole
ring and a nitrile functional group, makes it a versatile synthon for creating more complex
molecules with potential biological activity.[1] However, the same features that make this
compound chemically useful also necessitate a rigorous and informed approach to its handling
and safety. The presence of the acetonitrile moiety is a primary toxicological concern,
demanding strict protocols to mitigate risks.

This guide is designed for laboratory researchers, chemists, and drug development
professionals. It moves beyond a simple recitation of standard safety data sheet (SDS)
information to provide a deeper, scientifically-grounded framework for risk assessment and safe
handling. By understanding the causality behind the recommended protocols, professionals
can not only ensure their own safety but also foster a robust culture of safety within their
organizations. The procedures outlined herein are based on the compound's known GHS
classification and data from well-characterized structural analogs, particularly acetonitrile, to
provide a comprehensive safety profile.
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Section 1: Chemical and Physical Properties

A precise understanding of a compound's properties is the foundation of its safe handling. The
key identifiers and computed physical properties for 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile
are summarized below.

Property Value Source

2-(1-methylpyrazol-4-
IUPAC Name o PubChem][2]
yl)acetonitrile

CAS Number 754159-15-4 PubChem|[2]
Molecular Formula CeH7N3 PubChem[2]
Molecular Weight 121.14 g/mol PubChem|[2]
Monoisotopic Mass 121.064 Da PubChem][2]
Canonical SMILES CN1C=C(C=N1)CC#N PubChem|[2]
Appearance (Not specified, typically solid at
room temp.)
XLogP3-AA (Predicted) -0.1 PubChem|[2]

Section 2: Hazard Identification and Toxicology

The primary acute hazard associated with 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile is its high
toxicity via oral, dermal, and inhalation routes. This is formally recognized in its GHS
classification.

Globally Harmonized System (GHS) Classification

The GHS provides a universal standard for hazard communication. The classification for this
compound is unambiguous and indicates a significant risk.
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GHS Element Classification Hazard Statement
Pictogram leualt text
Signal Word Danger
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[2]

o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]

skin.[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2]

Toxicological Profile: The Role of the Nitrile Group

While specific toxicological studies on 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile are not
widely published, the toxicity profile is overwhelmingly dictated by the acetonitrile functional
group. Organic nitriles, particularly those of low molecular weight, are known to be metabolized
in the body to produce hydrogen cyanide.[3][4]

Mechanism of Toxicity: The toxic effects are the result of its metabolism into hydrogen cyanide,
which inhibits cytochrome oxidase, a critical enzyme in cellular respiration.[4] This disruption of
aerobic metabolism can lead to cytotoxic hypoxia. The onset of symptoms may be delayed for

several hours as the parent compound is slowly metabolized.[3][4]

Symptoms of Exposure: Initial symptoms of overexposure can be subtle and may include
headache, dizziness, nausea, and anxiety.[3][5] As poisoning progresses, more severe effects
can manifest, including vomiting, respiratory depression, convulsions, loss of consciousness,
cardiovascular collapse, and potentially death.[3][5]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach, beginning with robust engineering controls and supplemented by
appropriate PPE, is mandatory for handling this compound.

The Hierarchy of Controls
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The most effective safety strategies prioritize engineering solutions to isolate the hazard,
followed by administrative rules and finally, personal protective equipment.

Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Use a less toxic reagent)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment

(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering solutions over PPE.

Engineering Controls

e Chemical Fume Hood: All work involving 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile,
including weighing, transfers, and reaction setup, must be performed inside a certified
chemical fume hood. This is the primary method for preventing inhalation exposure.
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o Ventilation: The laboratory should be well-ventilated to prevent the accumulation of fugitive
vapors.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully. Standard laboratory attire (long

pants, closed-toe shoes) is assumed.

o Eye and Face Protection: Chemical safety goggles are mandatory. If there is a splash
hazard, a full-face shield should be worn in addition to goggles.[6]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves. Double-gloving (e.g., two pairs of nitrile gloves) is
recommended to protect against undetected punctures. Consult a glove compatibility chart
for breakthrough times.

o Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

o Respiratory Protection: When used within a fume hood, additional respiratory protection is
typically not required. In the event of a significant spill or failure of engineering controls, a
full-face respirator with an appropriate organic vapor/acid gas cartridge or a self-contained
breathing apparatus (SCBA) would be necessary for emergency responders.[7][8]

Section 4: Safe Handling and Storage Protocols

Adherence to strict, documented protocols is essential for mitigating the risks associated with
this compound.

Experimental Protocol: Weighing and Handling a Solid
Sample
o Preparation: Don all required PPE (double gloves, safety goggles, lab coat). Verify that the

chemical fume hood is functioning correctly.

o Designated Area: Designate a specific area within the fume hood for handling the compound.
Cover the work surface with absorbent, disposable bench paper.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://pim-resources.coleparmer.com/sds/28603.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/271004?userType=undefined
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Weighing: If weighing a solid, tare a suitable container on a balance inside the fume hood.
Carefully transfer the required amount of the compound using a spatula, avoiding the
creation of dust or aerosols.

o Transfers: If making a solution, add the solvent to the solid slowly to avoid splashing. Cap
the container securely before removing it from the fume hood.

o Decontamination: After use, carefully wipe down the spatula and any other equipment with a
suitable solvent (e.g., isopropanol), placing the contaminated wipes into a designated
hazardous waste bag.

o Glove Removal: Remove the outer pair of gloves and dispose of them in the hazardous
waste stream before leaving the fume hood area. Remove the inner pair before leaving the
lab.

e Hand Washing: Wash hands thoroughly with soap and water after completing the work and
removing PPE.[7][9]

Storage Requirements

Proper storage is critical to prevent accidental exposure and degradation of the material.
o Container: Keep the compound in a tightly sealed, clearly labeled container.[7][10]

e Location: Store in a cool, dry, and well-ventilated area that is designated for toxic chemicals.
[7][11] The storage location should be locked and accessible only to authorized personnel.
[11][12]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
[11] Keep away from heat, sparks, and open flames.[7][13]

Section 5: Emergency Procedures

Preparedness is key to managing any incident effectively. All personnel working with this
compound must be familiar with these procedures. A cyanide antidote kit should be readily
available in the facility.[14]
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Spill Response

For a small spill (<100 mL of solution or a few grams of solid) inside a chemical fume hood:
o Alert: Alert nearby personnel and restrict access to the area.

» Contain: Use an inert absorbent material like vermiculite or sand to cover the spill. Do not
use combustible materials like paper towels.

o Collect: Using non-sparking tools, carefully scoop the absorbent material into a labeled,
sealable container for hazardous waste.[13][15]

» Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.
Place all cleaning materials in the hazardous waste container.

e Report: Report the incident to the laboratory supervisor or safety officer.

For large spills, evacuate the area immediately and contact your institution's emergency
response team.

First Aid Measures

Immediate and decisive action is critical in the event of an exposure.
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Exposure Occurs
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Caption: Emergency response protocol for any route of exposure.

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration (avoid mouth-to-mouth). Seek immediate medical
attention.[12][13]

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7][16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.[12][16]

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the person is
conscious, give them a small amount of water to drink. Seek immediate medical attention.
[12][13]
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Note to Physician: This compound is an organic nitrile that may be metabolized to cyanide.
Onset of symptoms may be delayed. Treatment should be directed at managing cyanide
poisoning.[3][4]

Section 6: Waste Disposal

All waste materials containing 2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile must be treated as
hazardous waste.

» Containers: Collect excess material and any contaminated items (gloves, bench paper,
cleaning materials) in a dedicated, sealed, and clearly labeled hazardous waste container.

» Regulations: Dispose of waste in accordance with all local, state, and federal regulations.[7]
[11] Do not dispose of down the drain.

Conclusion

2-(1-Methyl-1H-pyrazol-4-YL)acetonitrile is a valuable research chemical, but its high acute
toxicity requires the highest standards of safety and handling. By understanding its
toxicological profile, implementing robust engineering controls, using appropriate PPE, and
adhering to strict handling and emergency protocols, researchers can work with this compound
confidently and safely. A proactive and informed approach to safety is not a barrier to scientific
progress but an essential prerequisite for it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

